Cas no 2680754-38-3 (4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid)
4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(trifluoroacetamido)cycloheptane-1-carboxylic acid
- 2680754-38-3
- EN300-6981033
- 4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid
-
- Inchi: 1S/C10H14F3NO3/c11-10(12,13)9(17)14-7-3-1-2-6(4-5-7)8(15)16/h6-7H,1-5H2,(H,14,17)(H,15,16)
- InChI Key: HZDBXKFDYNNDEJ-UHFFFAOYSA-N
- SMILES: FC(C(NC1CCCC(C(=O)O)CC1)=O)(F)F
Computed Properties
- Exact Mass: 253.09257779g/mol
- Monoisotopic Mass: 253.09257779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.4Ų
4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6981033-0.05g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 0.05g |
$900.0 | 2025-03-12 | |
| Enamine | EN300-6981033-0.1g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 0.1g |
$943.0 | 2025-03-12 | |
| Enamine | EN300-6981033-0.25g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 0.25g |
$985.0 | 2025-03-12 | |
| Enamine | EN300-6981033-0.5g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 0.5g |
$1027.0 | 2025-03-12 | |
| Enamine | EN300-6981033-1.0g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 1.0g |
$1070.0 | 2025-03-12 | |
| Enamine | EN300-6981033-2.5g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 2.5g |
$2100.0 | 2025-03-12 | |
| Enamine | EN300-6981033-5.0g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 5.0g |
$3105.0 | 2025-03-12 | |
| Enamine | EN300-6981033-10.0g |
4-(trifluoroacetamido)cycloheptane-1-carboxylic acid |
2680754-38-3 | 95.0% | 10.0g |
$4606.0 | 2025-03-12 |
4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid
Comprehensive Overview of 4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid (CAS No. 2680754-38-3)
4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid (CAS No. 2680754-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cycloheptane ring substituted with a trifluoroacetamido group and a carboxylic acid functionality, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.
The growing interest in 4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid aligns with current trends in precision medicine and small-molecule drug design. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being investigated for their ability to modulate specific biological pathways. Its trifluoroacetamido moiety, in particular, is known to enhance metabolic stability, a critical factor in improving drug bioavailability—a topic frequently searched by professionals in the field.
From a synthetic perspective, CAS No. 2680754-38-3 serves as a valuable building block for constructing complex molecular architectures. Its cycloheptane backbone offers conformational flexibility, which is advantageous in designing compounds with tailored steric and electronic properties. This flexibility is especially relevant in the context of GPCR-targeted drugs, a hot topic in contemporary medicinal chemistry. Researchers often search for "how to optimize cycloheptane-based scaffolds" or "trifluoroacetamido derivatives in drug development," reflecting the compound's relevance.
In addition to its pharmaceutical applications, 4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid is also studied in material science. Its carboxylic acid group allows for facile derivatization, enabling its incorporation into polymers or coatings with unique properties. This dual utility in both life sciences and materials engineering makes it a compound of interdisciplinary interest, addressing search queries like "multifunctional cycloheptane derivatives" or "trifluoroacetamido applications beyond pharma."
Quality and purity are paramount when working with CAS No. 2680754-38-3, as impurities can significantly impact research outcomes. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure consistency—a concern frequently raised in online forums and search engines. The compound's stability under various conditions is another area of inquiry, with researchers seeking information on "storage recommendations for trifluoroacetamido compounds."
Looking ahead, the demand for 4-(Trifluoroacetamido)cycloheptane-1-carboxylic acid is expected to rise as its applications expand. Its role in fragment-based drug discovery and as a precursor for bioactive molecules positions it as a key player in next-generation therapeutic development. With the increasing emphasis on sustainable chemistry, future research may also explore greener synthetic routes for this compound, addressing the eco-conscious trends dominating scientific discourse today.
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